Cas no 17371-99-2 (5-Phenylbenzoxazole-2-thiol)

• Product Name: 5-Phenylbenzoxazole-2-thiol
• CAS No: 17371-99-2
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• MDL: MFCD00022847
• CID: 170085
• PubChem ID: 160871172
• Update Time: 2025-09-22

5-Phenylbenzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolethione,5-phenyl-
• 5-Phenylbenzoxazole-2-thiol
• 2-MERCAPTO-5-PHENYLBENZOXAZOLE
• 5-phenyl-3H-1,3-benzoxazole-2-thione
• 5-Phenylbenzoxazoline-2(3H)-thione
• 5-Phenylbenzoxazole-2(3H)-thione
• 5-phenyl-3H-benzooxazole-2-thione
• 2-Mercapto-5-phenylbenzoxazole 5-Phenylbenzoxazoline-2(3H)-thione
• 2-BENZOXAZOLETHIOL, 5-PHENYL-
• 2-Benzoxazolinethione, 5-phenyl-
• 5-Phenyl-2-benzoxazolethiol
• 5-phenylbenzo[d]oxazole-2-thiol
• MLS000736956
• NSC93817
• REGID_for_CID_3032663
• QKLMWNVNJBXKRG-UHFFFAOYSA-N
• 5-Phenyl-3H-benzooxazole-2thione
• 2(3H)-Benzoxazolethione,
• 17371-99-2
• SCHEMBL852874
• P2011
• AKOS011654952
• NCGC00246901-01
• CS-0328533
• MFCD26593729
• SMR000528441
• 5-PHENYL-3H-BENZOOXAZOL-2-THIONE
• DTXSID20169648
• MFCD00022847
• T71924
• AS-61780
• 5-PHENYL-1,3-BENZOXAZOLE-2-THIOL
• NSC 93817
• 2(3H)-Benzoxazolethione, 5-phenyl-
• NSC-93817
• AKOS016352969
• 5-phenyl-2,3-dihydro-1,3-benzoxazole-2-thione
• CHEMBL1509789
• DB-207181

• MDL： MFCD00022847
• Inchi： 1S/C13H9NOS/c16-13-14-11-8-10(6-7-12(11)15-13)9-4-2-1-3-5-9/h1-8H,(H,14,16)
• InChI Key： QKLMWNVNJBXKRG-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C=CC=2O1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.04000
• Monoisotopic Mass: 227.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 3.4

Experimental Properties

• Melting Point: 211.0 to 215.0 deg-C
• PSA: 64.83000
• LogP: 3.78350

5-Phenylbenzoxazole-2-thiol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：DM4888000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds